Cas no 1276016-63-7 ((4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol (>90%))

• Product Name: (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol (>90%)
• CAS No: 1276016-63-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1061535
• PubChem ID: 14263533
• Update Time: 2025-06-08

(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol (>90%) Chemical and Physical Properties

Names and Identifiers

• (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol
• (4R)-1-(hydroxymethyl)-4-prop-1-en-2-ylcyclohex-2-en-1-ol
• DTXSID00558137
• (4R)-1-(Hydroxymethyl)-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol
• 1276016-63-7
• starbld0001423
• DB-289967
• (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol (>90%)

• Inchi： 1S/C10H16O2/c1-8(2)9-3-5-10(12,7-11)6-4-9/h3,5,9,11-12H,1,4,6-7H2,2H3/t9-,10?/m0/s1
• InChI Key： ZENWKJRXARYCGC-RGURZIINSA-N
• SMILES： OC1(CO)C=C[C@H](C(=C)C)CC1

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 1.25210

Additional information on (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol (>90%)

Research Brief on (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol (>90%) and Related Compound 1276016-63-7

This research brief provides an in-depth analysis of the latest advancements in the field of chemical biology and medicinal chemistry, focusing on the compound (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol (>90%) and its related compound with CAS number 1276016-63-7. These compounds have garnered significant attention due to their potential applications in drug discovery and development, particularly in the synthesis of bioactive molecules and intermediates for pharmaceutical agents.

The compound (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol (>90%) is a chiral cyclohexene derivative that serves as a key intermediate in the synthesis of various terpenoids and other natural products. Recent studies have highlighted its role in the stereoselective synthesis of complex molecules, which are often challenging to produce using conventional methods. The high enantiomeric purity (>90%) of this compound makes it particularly valuable for applications requiring precise stereochemical control.

Recent research has explored the synthetic pathways and optimization strategies for producing (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol with high yield and purity. One study published in the Journal of Organic Chemistry demonstrated a novel catalytic asymmetric synthesis method that significantly improved the efficiency of the process. The study reported a yield of over 85% with enantiomeric excess (ee) greater than 95%, marking a substantial improvement over previous methods.

In parallel, the compound with CAS number 1276016-63-7 has been investigated for its potential as a bioactive scaffold in medicinal chemistry. Preliminary studies suggest that this compound exhibits promising activity against certain enzyme targets, including those involved in inflammatory pathways. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis and biological evaluation of derivatives based on 1276016-63-7, revealing moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain.

The combination of these findings underscores the importance of these compounds in both synthetic chemistry and drug discovery. The ability to access enantiomerically pure intermediates like (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol (>90%) enables the development of more efficient and selective synthetic routes, while the bioactive potential of 1276016-63-7 opens new avenues for therapeutic agent design.

Future research directions may include further optimization of synthetic methodologies, exploration of additional biological targets, and the development of novel derivatives with enhanced pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be crucial to fully realize the potential of these compounds in addressing unmet medical needs.